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Compound of Interest

Compound Name: ATC0175

Cat. No.: B1665810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ATC0175 is a potent and selective antagonist of the melanin-concentrating hormone receptor 1

(MCHR1), demonstrating oral activity in preclinical models.[1] As a critical tool in studying the

role of the MCH system in various physiological processes, including anxiety and depression,

proper formulation and administration of ATC0175 are paramount for obtaining reliable and

reproducible in vivo data.[1] This document provides detailed application notes and protocols

for the preparation of ATC0175 for oral gavage in mice, addressing its physicochemical

properties and ensuring safe and effective delivery.

Physicochemical Properties of ATC0175
A thorough understanding of the physicochemical properties of ATC0175 is essential for

appropriate formulation development.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1665810?utm_src=pdf-interest
https://www.benchchem.com/product/b1665810?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12865333/
https://www.benchchem.com/product/b1665810?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12865333/
https://www.benchchem.com/product/b1665810?utm_src=pdf-body
https://www.benchchem.com/product/b1665810?utm_src=pdf-body
https://www.benchchem.com/product/b1665810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 461.94 g/mol [1][2]

Formula C₂₃H₂₅F₂N₅O·HCl [1]

Solubility

Soluble to 10 mM in DMSO.

Soluble to 25 mM in ethanol.

Insoluble in water.

[1][2][3]

Storage
Store at +4°C for short-term

and -20°C for long-term.
[1][4][5]

Recommended Vehicle for Oral Gavage
Given that ATC0175 is insoluble in water, a suspension formulation is recommended for oral

gavage. A commonly used, safe, and effective vehicle for water-insoluble compounds is an

aqueous suspension containing carboxymethylcellulose (CMC) with a surfactant such as

Tween 80 to aid in wetting and prevent aggregation of the compound.

Recommended Vehicle Composition:

0.5% (w/v) Carboxymethylcellulose (low viscosity)

0.1% (v/v) Tween 80 in sterile, purified water

This vehicle provides a uniform suspension, is well-tolerated by mice, and is unlikely to

interfere with the absorption of the test compound.

Experimental Protocol: Preparation of ATC0175 for
Oral Gavage
This protocol describes the preparation of a 1 mg/mL suspension of ATC0175. The

concentration can be adjusted based on the desired dose and the dosing volume, which should

not exceed 10 mL/kg body weight for mice.[6][7]

Materials:
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ATC0175 hydrochloride powder

Carboxymethylcellulose (CMC), low viscosity

Tween 80

Sterile, purified water

Mortar and pestle

Spatula

Calibrated balance

Stir plate and magnetic stir bar

Volumetric flasks and graduated cylinders

Homogenizer (optional, for improved particle size reduction)

Procedure:

Vehicle Preparation (0.5% CMC, 0.1% Tween 80):

1. Heat approximately 80% of the final required volume of sterile water to 60-70°C.

2. Slowly add the required amount of CMC to the heated water while stirring vigorously with

a magnetic stir bar to prevent clumping.

3. Continue stirring until the CMC is fully dispersed.

4. Allow the solution to cool to room temperature. The solution will become clear and

viscous.

5. Add Tween 80 to the CMC solution to a final concentration of 0.1%.

6. Add sterile water to reach the final desired volume and mix thoroughly.

ATC0175 Suspension Preparation (1 mg/mL):
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1. Weigh the required amount of ATC0175 hydrochloride powder.

2. Place the powder in a clean, dry mortar.

3. Add a small volume of the prepared vehicle to the mortar to form a paste.

4. Triturate the paste with the pestle until it is smooth and uniform. This step is crucial for

breaking down any aggregates.

5. Gradually add the remaining vehicle to the mortar while continuing to mix.

6. Transfer the suspension to a volumetric flask.

7. Rinse the mortar and pestle with a small amount of the vehicle and add the rinsing to the

volumetric flask to ensure complete transfer of the compound.

8. Bring the suspension to the final desired volume with the vehicle.

9. Stir the final suspension continuously using a magnetic stir bar before and during dosing

to ensure homogeneity. For a more uniform and stable suspension, homogenization may

be employed.

Experimental Protocol: Oral Gavage Administration
in Mice
Materials:

Prepared ATC0175 suspension

Appropriately sized gavage needles (18-22 gauge, 1.5-2 inches long with a rounded tip for

mice)[6]

Syringes (1 mL)

Animal balance

Procedure:
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Animal Preparation:

1. Weigh each mouse accurately to determine the correct dosing volume (e.g., for a 10

mg/kg dose and a 1 mg/mL suspension, a 20 g mouse would receive 0.2 mL).[7][8][9]

Gavage Needle Measurement:

1. Measure the gavage needle against the mouse from the tip of the nose to the last rib to

determine the appropriate insertion depth.[6][9] Mark the needle to ensure it is not inserted

too far.

Restraint and Administration:

1. Gently restrain the mouse by scruffing the neck and back to immobilize the head and

straighten the neck and esophagus.[6][9]

2. Introduce the gavage needle into the mouth, passing it along the roof of the mouth and

gently advancing it into the esophagus. The animal should swallow as the tube is passed.

[6][10] Do not force the needle.

3. Once the needle is in place, slowly administer the ATC0175 suspension.

4. Gently remove the gavage needle.

Post-Administration Monitoring:

1. Observe the animal for several minutes after dosing for any signs of distress, such as

labored breathing.[6][10]

2. Return the animal to its cage and monitor according to the experimental protocol.

MCHR1 Signaling Pathway
ATC0175 is an antagonist of the MCHR1 receptor, a G protein-coupled receptor (GPCR).

MCHR1 couples to Gi and Gq proteins to modulate downstream signaling pathways. The

binding of the endogenous ligand, melanin-concentrating hormone (MCH), to MCHR1 initiates

these cascades. As an antagonist, ATC0175 blocks these effects.
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Caption: MCHR1 signaling pathway and the inhibitory action of ATC0175.

Experimental Workflow for Oral Gavage Preparation
The following diagram illustrates the key steps in the preparation of ATC0175 for oral gavage

studies.
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Caption: Workflow for ATC0175 oral gavage preparation and administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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